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Compound of Interest

Compound Name: Benzyl-PEG12-alcohol

Cat. No.: B15620672

For Researchers, Scientists, and Drug Development Professionals

Introduction

Benzyl-PEG12-alcohol is a monodisperse polyethylene glycol (PEG) derivative that plays a
crucial role in modern drug development, particularly in the burgeoning field of targeted protein
degradation. As a bifunctional linker, it is integral to the design and synthesis of Proteolysis
Targeting Chimeras (PROTACSs). PROTACSs are heterobifunctional molecules that recruit a
target protein to an E3 ubiquitin ligase, leading to the ubiquitination and subsequent
degradation of the target protein by the proteasome. The Benzyl-PEG12-alcohol moiety
provides a flexible, hydrophilic spacer within the PROTAC molecule, influencing its solubility,
cell permeability, and pharmacokinetic properties. The terminal benzyl group offers a site for
further chemical modification, while the alcohol group can be used for conjugation to other
molecular entities. This guide provides a comprehensive overview of the known
physicochemical properties of Benzyl-PEG12-alcohol, offering essential data for its application
in research and development.

Physicochemical Properties

A summary of the key physicochemical properties of Benzyl-PEG12-alcohol is presented in
the table below. It is important to note that while fundamental identifiers are well-established,
specific experimental values for properties such as solubility, density, melting point, and boiling
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point are not widely available in public literature, a common challenge for complex, non-
commaodity PEG derivatives. The provided information is based on data from chemical
suppliers and extrapolated knowledge from similar PEGylated molecules.
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Property

Value Source

Chemical Name

1-phenyl-
2,5,8,11,14,17,20,23,26,29,32,

35-dodecaoxaheptatriacontan-

37-ol
CAS Number 2218463-17-1 [11[21[3]
Molecular Formula C31H56013 [11[3114]
Molecular Weight 636.77 g/mol [11[3114]
Appearance Solid
Purity >95% to >98% [1][3]
Storage Conditions -20°C [1]

Solubility

The hydrophilic polyethylene
glycol (PEG) chain enhances
water solubility, while the
benzyl group contributes to
hydrophobicity. Its overall
solubility is dependent on
concentration, temperature,
and pH. It is generally soluble 51611 71[8]
in water and organic solvents
like Dimethyl Sulfoxide
(DMSO) and ethanol. For
agueous buffers, using a co-
solvent such as DMSO or
ethanol for initial dissolution is

a common practice.

Density

Data not available.

Melting Point

Data not available.

Boiling Point

Data not available.

pKa

The terminal alcohol is 9]

expected to have a pKa similar
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to other primary alcohols, in
the range of 16-18.

Data not available. Due to the

long PEG chain, the LogP
LogP .

value is expected to be low,

indicating hydrophilicity.

Experimental Protocols

Detailed experimental protocols for the determination of the physicochemical properties of
Benzyl-PEG12-alcohol are not readily found in peer-reviewed literature. However, standard
methodologies for characterizing similar compounds would be applicable.

Determination of Solubility:

e Preparation of Saturated Solution: An excess amount of Benzyl-PEG12-alcohol is added to
a known volume of the solvent of interest (e.g., water, DMSO, ethanol, buffer solution).

o Equilibration: The mixture is agitated at a constant temperature for a sufficient period (e.g.,
24-48 hours) to ensure equilibrium is reached.

e Separation of Undissolved Solid: The solution is centrifuged or filtered to remove any
undissolved solid.

» Quantification: The concentration of Benzyl-PEG12-alcohol in the clear supernatant is
determined using a suitable analytical technique, such as High-Performance Liquid
Chromatography (HPLC) with a UV or Evaporative Light Scattering Detector (ELSD), or by
gravimetric analysis after solvent evaporation.

Synthesis of a PROTAC using Benzyl-PEG12-alcohol (General Workflow):

A common application of Benzyl-PEG12-alcohol is in the synthesis of PROTACs. A
generalized synthetic workflow is described below.
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PROTAC Synthesis Workflow
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Caption: A generalized workflow for the synthesis of a PROTAC molecule utilizing Benzyl-
PEG12-alcohol as a linker.

Visualization of Mechanism of Action

As a key component of PROTACSs, Benzyl-PEG12-alcohol facilitates the degradation of target
proteins. The following diagram illustrates the general mechanism of action for a PROTAC.
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PROTAC Mechanism of Action

PROTAC
(with Benzyl-PEG12-alcohol linker)

Target Protein (POI) E3 Ubiquitin Ligase Ubiquitin

Ternary Complex
(POI-PROTAC-E3)

Ubiquitination

Poly-ubiquitinated POI

26S Proteasome

Degraded Peptides

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b15620672?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15620672?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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